![molecular formula C6H7F3O2 B1586470 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one CAS No. 59938-06-6](/img/structure/B1586470.png)
4-Ethoxy-1,1,1-trifluoro-3-buten-2-one
Overview
Description
4-Ethoxy-1,1,1-trifluoro-3-buten-2-one is a chemical compound that reacts with phenylmagnesium bromide to afford ethoxy group substitution products . It also reacts with organozinc compounds to yield products arising from 1,2-addition to the carbonyl group .
Synthesis Analysis
This compound serves as a trifluoromethyl-containing building block for the preparation of trifluoromethyl-substituted thiophenes, furans, pyrrols, and piperazines . Key steps are an addition–elimination reaction to ETFBO followed by the thiazolium-catalyzed Stetter reaction . It also reacts with phenylmagnesium bromide to afford ethoxy group substitution products, while it reacts with organozinc compounds to yield products arising from 1,2-addition to the carbonyl group .Molecular Structure Analysis
The linear formula of this compound is C2H5OCH=CHCOCF3 . Its CAS Number is 17129-06-5 and its molecular weight is 168.11 .Chemical Reactions Analysis
This compound reacts with phenylmagnesium bromide to afford ethoxy group substitution products, while it reacts with organozinc compounds to yield products arising from 1,2-addition to the carbonyl group . It also reacts with amino to give the N-protected amino acids, which is useful for the peptide synthesis .Physical And Chemical Properties Analysis
This compound is a liquid that has a refractive index of 1.406 (lit.) . It has a boiling point of 51-53 °C/12 mmHg (lit.) and a density of 1.18 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthesis of Trifluoromethyl-Substituted Heteroarenes
4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (ETFBO) is a valuable precursor in synthesizing trifluoromethyl-substituted heteroarenes. It is employed in preparing thiophenes, furans, pyrrols, and piperazines, which are crucial in pharmaceutical chemistry. Notably, ETFBO was integral in developing a new synthetic approach for Celebrex® (celecoxib), a selective COX-2 inhibitor and nonsteroidal anti-inflammatory drug (Sommer et al., 2017).
Interaction with Triethyl Phosphite
ETFBO's reactivity with triethyl phosphite demonstrates its versatility. This interaction produces a cycloaddition product, 2,2,2-triethoxy 2,3-dihydro-3-ethoxy-5-trifluoromethyl-1,2λ5-oxaphospholene, leading to various potential applications in organic synthesis and material science (Gerus et al., 1998).
Reactions with C-Nucleophiles
ETFBO reacts with phenylmagnesium bromide and organozinc compounds, yielding products from ethoxy group substitution and 1,2-addition to the carbonyl group. These reactions underscore ETFBO's reactivity with electron-rich aromatic systems, offering a pathway for the synthesis of β-arylvinyltrifluoromethylketones (Gorbunova et al., 1993).
Use in Peptide Synthesis
ETFBO is suggested as a protecting group for the N-H terminal of amino acids in peptide synthesis. It reacts with amino acids to produce N-protected amino acids, with the protecting group being removable by acidic hydrolysis. This property is crucial for peptide bond formation without racemization, highlighting ETFBO's potential in peptide chemistry (Gorbunova et al., 1991).
Diels-Alder Reactions
ETFBO, when converted to 1-ethoxy-3-trifluoromethyl-1,3-butadiene, acts as a component in Diels-Alder reactions. This facilitates the synthesis of functionalized (trifluoromethyl)benzenes and pyridines, essential for producing various organic compounds (Volle & Schlosser, 2002).
Mechanism of Action
properties
IUPAC Name |
(E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F3O2/c1-2-11-4-3-5(10)6(7,8)9/h3-4H,2H2,1H3/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKYIFUROKBDHCY-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=CC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C=C/C(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801033246 | |
Record name | (3E)-4-Ethoxy-1,1,1-trifluoro-3-buten-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801033246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-, (3E)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
59938-06-6, 17129-06-5 | |
Record name | (3E)-4-Ethoxy-1,1,1-trifluoro-3-buten-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59938-06-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-, (3E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059938066 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-, (3E)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | (3E)-4-Ethoxy-1,1,1-trifluoro-3-buten-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801033246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | (3E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one in organic synthesis?
A1: this compound (ETFBO) is a valuable building block for incorporating the trifluoromethyl (CF3) group into various heterocyclic compounds. [, , , ] This is important because the CF3 group can significantly impact a molecule's lipophilicity, metabolic stability, and biological activity.
Q2: How is this compound typically utilized in the synthesis of heterocycles?
A2: A common strategy involves an initial addition-elimination reaction with ETFBO, often followed by a thiazolium-catalyzed Stetter reaction. This approach has proven effective in synthesizing trifluoromethyl-substituted thiophenes, furans, pyrroles, and piperazines. []
Q3: Can you provide specific examples of heterocycles synthesized using this compound?
A3: Certainly! ETFBO has been successfully employed in the synthesis of:
- 4-Trifluoromethyl-1,2-dihydropyrimidines: These compounds are accessible through a one-pot reaction involving ETFBO, aldehydes, and ammonia in the presence of a zinc chloride catalyst. [, ]
- Trifluoromethylated pyrido[2,3-d]pyrimidine-2,4-diones: These heterocycles are prepared by reacting ETFBO with 6-aminouracils. []
- Trifluoromethylated pyrazolo[3,4-b]-pyridines: These compounds are synthesized from 5-aminopyrazoles and ETFBO. []
- 4-Trifluoroacetylpyrazoles: Reacting aldehyde tert-butylhydrazones with ETFBO yields these compounds, which can be further modified by removing the tert-butyl group. []
Q4: What are the structural characteristics of this compound?
A4:
- Molecular Formula: C7H9F3O []
- Molecular Weight: 166.14 g/mol []
- Spectroscopic Data: The compound's structure is confirmed using techniques like GC, 1H NMR, 19F NMR, and combustion analysis. []
Q5: What is the reactivity of 1-Ethoxy-3-trifluoromethyl-1,3-butadiene in Diels-Alder reactions?
A5: 1-Ethoxy-3-trifluoromethyl-1,3-butadiene, a derivative of ETFBO, acts as an electron-rich diene in Diels-Alder reactions. It readily reacts with electron-poor dienophiles like dimethyl acetylenedicarboxylate and methyl propiolate. [] This reaction provides access to trifluoromethyl-substituted phthalates or benzoates. Notably, it can even react with less reactive dienophiles like methyl cyanoformate to yield 4-(trifluoromethyl)pyridinecarboxylic acids, albeit with the need for excess dienophile. []
Q6: Are there any specific handling or storage recommendations for this compound?
A6: Yes, ETFBO is susceptible to oxidation, polymerization, and hydrolysis. [] It is best to prepare it fresh and store it under inert conditions to maintain its purity and reactivity.
Q7: Can you provide information on the interaction of this compound with triethyl phosphite?
A8: Research has explored the interaction of ETFBO with triethyl phosphite. [, ] This reaction provides valuable insights into the reactivity of ETFBO with phosphorus-containing nucleophiles and its potential for forming novel organophosphorus compounds.
Q8: What about the interaction of this compound with organomagnesium and organozinc reagents?
A9: The interaction of ETFBO with organomagnesium and organozinc compounds, which act as carbon-centered nucleophiles, has also been investigated. [, ] This research helps in understanding the reactivity profile of ETFBO and its potential for forming new carbon-carbon bonds, leading to more complex molecules.
Q9: What happens when this compound reacts with methylhydrazine?
A10: Contrary to previous findings, reacting ETFBO with methylhydrazine in refluxing ethanol yields a mixture of 1-methyl-3-(trifluoromethyl)pyrazole and 4,5-dihydro-1-methyl-5-(trifluoromethyl)pyrazol-5-ol. [, ] The latter can be converted to 1-methyl-5-(trifluoromethyl)pyrazole through acid-catalyzed dehydration. This reaction highlights the versatility of ETFBO in synthesizing different substituted pyrazoles.
Q10: How does this compound react with nitrile oxides?
A11: The 1,3-dipolar cycloaddition reaction of ETFBO with nitrile oxides has been studied. [, ] This reaction provides a pathway to synthesize trifluoromethylated isoxazoles, a significant class of heterocycles with potential biological activities.
Q11: Are there any studies on the reaction of 3-Bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one with benzenethiols?
A12: Yes, in the presence of InCl3•4H2O, 3-Bromo-4-ethoxy-1,1,1-trifluoro-3-buten-2-one reacts with benzenethiols to produce both addition-elimination and substitution products. [] The study delves into the reactivity of different substituted benzenethiols, providing insights into the reaction mechanism and selectivity.
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